Methyl Isothiocyanate

• CAS No.: 556-61-6
• Product Name: Methyl Isothiocyanate
• Molecular Formula: C2H3NS
• Molecular Weight: 73.12 g/mol
• IUPAC Name: methylimino(sulfanylidene)methane
• Standard InChI: InChI=1S/C2H3NS/c1-3-2-4/h1H3
• Standard InChIKey: LGDSHSYDSCRFAB-UHFFFAOYSA-N
• SMILES: CN=C=S
• Canonical SMILES: CN=C=S
• Boiling Point: 246 °F at 760 mm Hg (EPA, 1998); 119.0 °C; 119 °C
• Colorform: Colorless crystals; Solid at room temperature but sublimes directly to a gas.
• Density: 1.069 at 98.6 °F (EPA, 1998); 1.0691 at 37 °C/4 °C; 0.938-0.942
• Flash Point: 95 °F (35 °C) (closed cup). /MITC-Fume/
• Melting Point: 95 to 97 °F (EPA, 1998); 36.0 °C; Mp 36 °; 36 °C; 36°C
• Physical Description: Methyl isothiocyanate appears as a colorless liquid with a sharp odor. Lethal by inhalation of even small quantities of vapor. Does not have odor warning characteristics at low concentrations. Do not rely on the sense of smell to warn about the presence of vapors. Denser than water. May cause tearing and irritate the eyes, skin, nose and throat.; Solid; Colourless to tan liquid; Pungent, penetrating mustard-like odou
• Description: Methyl isothiocyanate appears as a colorless liquid with a sharp odor. Lethal by inhalation of even small quantities of vapor. Does not have odor warning characteristics at low concentrations. Do not rely on the sense of smell to warn about the presence of vapors. Denser than water. May cause tearing and irritate the eyes, skin, nose and throat.; Methyl isothiocyanate, also known as methyl mustard or trapex, belongs to the class of organic compounds known as isothiocyanates. These are organic compounds containing the isothiocyanate group, an isocyanate analogue with the general formula RN=C=S. Methyl isothiocyanate exists as a solid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Methyl isothiocyanate has been primarily detected in feces. Within the cell, methyl isothiocyanate is primarily located in the cytoplasm. Methyl isothiocyanate is a horseradish, mustard, and pungent tasting compound that can be found in horseradish. This makes methyl isothiocyanate a potential biomarker for the consumption of this food product. Methyl isothiocyanate is a potentially toxic compound.; Methyl isothiocyanate is an isothiocyanate having a methyl group attached to the nitrogen. It is also the active nematicide of the pronematicide metam-sodium. It has a role as a fumigant, a nematicide and a lachrymator.
• Solubility: 0.10 M; 7.6 mg/mL at 20 °C; Readily soluble in common organic solvents, such as ethanol, methanol, acetone, cyclohexanone, dichloromethane, chloroform, carbon tetrachloride, benzene, xylene, petroleum ether, and mineral oils.; Very soluble in ethyl ether; In water, 7.6X10+3 mg/L at 25 °C; Very slightly soluble in water; freely soluble in ether; Soluble (in ethanol)
• Synonyms: Isothiocyanato-methane; Isothiocyanic Acid Methyl Ester; Capparin; Isothiocyanatomethane; Isothocyanatomethane; MIT; MIT (Pesticide); Methyl Isothiocyanide; Methyl Mustard; Methyl Mustard Oil; Methyl Thioisocyanate; Morton EP-161E; Trapex; Trapex (So
• Vapor Density: 2.53 (Air = 1)
• Vapor Pressure: 39.29 mm Hg (USCG, 1999); 3.54 mmHg; 3.54 mm Hg at 25 °C
• PubChem Compound: 11167
• Last Modified: Nov 11 2021